Cas no 99134-77-7 (phenyl N-(4-acetylphenyl)carbamate)

• Product Name: phenyl N-(4-acetylphenyl)carbamate
• CAS No: 99134-77-7
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD00532616
• CID: 2858429
• PubChem ID: 806009
• Update Time: 2025-05-27

phenyl N-(4-acetylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• phenyl N-(4-acetylphenyl)carbamate
• SMR000141578
• phenylN-(4-acetylphenyl)carbamate
• SR-01000446740-1
• AKOS001416148
• CHEMBL1586375
• MFCD00532616
• 7T-0204
• MLS000534141
• phenyl 4-acetylphenylcarbamate
• Z27699847
• 99134-77-7
• CS-0244600
• DA-00043
• EN300-28429
• AB00116427-01
• UPCMLD0ENAT5908324:001
• LETGZXPZNAIRNJ-UHFFFAOYSA-N
• SCHEMBL8321819
• HMS2294M07
• SR-01000446740
• phenyl (4-acetylphenyl)carbamate
• Cambridge id 6694550
• ZDA13477

• MDL： MFCD00532616
• Inchi： 1S/C15H13NO3/c1-11(17)12-7-9-13(10-8-12)16-15(18)19-14-5-3-2-4-6-14/h2-10H,1H3,(H,16,18)
• InChI Key： LETGZXPZNAIRNJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(C)=O)=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.08954328g/mol
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on phenyl N-(4-acetylphenyl)carbamate

Phenyl N-(4-acetylphenyl)carbamate (CAS No. 99134-77-7): A Comprehensive Overview

Phenyl N-(4-acetylphenyl)carbamate (CAS No. 99134-77-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure combines a carbamate functional group with an acetylphenyl moiety, making it a versatile building block for drug discovery and fine chemical production. The compound's unique properties have garnered attention in recent years due to its potential applications in enzyme inhibition studies and bioconjugation techniques, aligning with current trends in precision medicine and targeted drug delivery systems.

Recent searches on scientific databases reveal growing interest in phenyl carbamate derivatives for their role in developing non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The 4-acetylphenyl group in this particular compound enhances its lipophilicity and membrane permeability, critical factors in bioavailability optimization – a hot topic in pharmacokinetic research. Researchers are particularly interested in how modifications to the carbamate linkage can influence metabolic stability, addressing a common challenge in prodrug design.

From a synthetic chemistry perspective, 99134-77-7 serves as an important intermediate for constructing heterocyclic compounds. Its N-phenylcarbamate structure participates in various cross-coupling reactions, making it valuable for catalysis research and green chemistry applications. The compound's thermal stability (typically stable below 150°C) allows its use in high-temperature reactions, while its solubility profile (moderate in polar aprotic solvents) facilitates solution-phase synthesis – both being frequently searched topics in process chemistry forums.

Analytical characterization of phenyl N-(4-acetylphenyl)carbamate typically involves HPLC purity analysis (often showing >98% purity in commercial samples), mass spectrometry (expected m/z 255 for [M+H]+), and NMR spectroscopy (characteristic aromatic proton signals between 7.2-7.8 ppm). These analytical parameters are crucial for quality control in pharmaceutical manufacturing, reflecting the industry's emphasis on ICH guidelines and regulatory compliance – keywords with high search volume in GMP-related queries.

In material science applications, researchers have explored CAS 99134-77-7 as a precursor for polymeric coatings with enhanced UV resistance properties. The acetyl group enables further functionalization through Schiff base formation or reductive amination, techniques frequently discussed in smart material development circles. This aligns with current market demands for high-performance polymers in electronic encapsulation and protective coatings.

Environmental and safety assessments indicate that phenyl N-(4-acetylphenyl)carbamate requires standard laboratory precautions (gloves, eye protection) but doesn't exhibit extreme ecotoxicity based on available QSAR predictions. Proper waste disposal methods should follow institutional guidelines for organic carbamates, a topic receiving increased attention in green chemistry initiatives and laboratory safety training programs worldwide.

The commercial availability of 99134-77-7 through specialty chemical suppliers has expanded in recent years, with pricing influenced by scale of production and chromatographic purity. Current market trends show growing demand for custom synthesis services offering this compound with specific isotopic labeling (e.g., 13C or deuterated versions) for metabolic tracing studies – a niche but rapidly growing segment in pharmaceutical research.

Future research directions for phenyl N-(4-acetylphenyl)carbamate derivatives may explore their potential in biodegradable materials and controlled-release formulations, two areas generating significant academic and industrial interest. The compound's balanced hydrophilic-lipophilic character makes it particularly interesting for nanocarrier systems – a cutting-edge topic in drug delivery technology that consistently ranks high in scientific literature searches.